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This guide provides a comprehensive overview of Chelex® 100 resin, a staple in molecular

biology for rapid and efficient DNA extraction. Tailored for researchers, scientists, and drug

development professionals new to this technique, this document details the core principles,

experimental protocols, and expected outcomes when using Chelex® 100 for nucleic acid

purification.

Introduction to Chelex® 100
Chelex® 100 is a chelating ion exchange resin renowned for its application in DNA extraction

from a wide array of biological samples.[1][2] Composed of styrene-divinylbenzene copolymers

with paired iminodiacetate ions, this resin exhibits a high affinity for polyvalent metal ions,

particularly divalent cations like magnesium (Mg²⁺).[2][3][4][5][6][7] This property is central to its

function in protecting DNA from enzymatic degradation during extraction procedures.[2][8]

The Chelex® 100 method is valued for its simplicity, speed, and cost-effectiveness, offering a

viable alternative to more complex and expensive commercial extraction kits.[1][9][10][11] It is

particularly well-suited for preparing DNA templates for downstream applications such as

Polymerase Chain Reaction (PCR).[9][10][11]

Table 1: Properties of Chelex® 100 Resin
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Property Description

Matrix Styrene-divinylbenzene copolymer[3][12]

Functional Group Paired iminodiacetate ions[3][4][5][12]

Ionic Form Typically supplied in sodium form

Selectivity

High affinity for divalent and polyvalent metal

ions over monovalent ions (approx. 5,000 to 1

for divalent over monovalent)[3][12]

Operating pH Range 4–14[3]

Grades Available
Analytical, Biotechnology, and Molecular Biology

grades[3][4]

Mechanism of Action
The primary role of Chelex® 100 in DNA extraction is to prevent DNA degradation by

nucleases. Many nucleases, particularly DNases, require divalent metal ions like Mg²⁺ as

cofactors for their enzymatic activity.[1][2][6] The iminodiacetate groups on the Chelex® 100

resin effectively chelate, or bind, these metal ions, thereby inactivating the nucleases and

protecting the integrity of the DNA.[1][2][6][7]

The extraction process typically involves a heating step, which serves to lyse cells and

denature proteins.[7] In the absence of a chelating agent, this heating step in a low ionic

strength solution could promote DNA degradation by any remaining active nucleases.[11]

Chelex® 100 mitigates this risk, ensuring that the released DNA remains intact. The resulting

supernatant contains single-stranded DNA suitable for PCR.[2]
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Mechanism of Chelex® 100 Action
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Caption: Chelex® 100 sequesters metal ions, inactivating DNases and protecting DNA.

Detailed Experimental Protocols
The following are generalized protocols for DNA extraction using Chelex® 100 from various

common sample types. It is recommended to optimize these protocols based on specific

sample characteristics and downstream application requirements.

Preparation of 5% (w/v) Chelex® 100 Suspension
Weigh 5 grams of Chelex® 100 resin.

Add the resin to a sterile, nuclease-free bottle.

Add 100 mL of sterile, nuclease-free water.
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Mix well before each use to ensure a uniform suspension. The resin settles quickly.[13][14]

Store at 4°C.[13]

DNA Extraction from Whole Blood
Pipette 5-10 µL of whole blood into a 1.5 mL microcentrifuge tube.

Add 1 mL of sterile, nuclease-free water to lyse the red blood cells. Vortex briefly.

Centrifuge at 12,000 x g for 2-3 minutes to pellet the white blood cells.

Carefully aspirate and discard the supernatant (hemoglobin-containing).

Add 200 µL of the 5% Chelex® 100 suspension to the pellet.

Vortex for 5-10 seconds.

Incubate the tube at 56°C for 30 minutes.

Vortex for 5-10 seconds.

Incubate the tube in a boiling water bath or heat block at 100°C for 8 minutes.

Vortex for 5-10 seconds.

Centrifuge at 12,000 x g for 3 minutes to pellet the Chelex® resin and cellular debris.

Carefully transfer the supernatant containing the DNA to a new, sterile tube. Avoid

transferring any Chelex® beads. The supernatant can be used directly for PCR.

DNA Extraction from Buccal Swabs
Place the head of the buccal swab into a 1.5 mL microcentrifuge tube.

Add 500 µL of the 5% Chelex® 100 suspension.

Vortex vigorously for 10-15 seconds.
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Incubate at 100°C for 8-10 minutes.

Remove the swab, pressing it against the side of the tube to recover as much liquid as

possible.

Centrifuge the tube at 12,000 x g for 3 minutes.

Transfer the supernatant to a new, sterile tube for use in PCR.

DNA Extraction from Hair Follicles
Cut 1-3 hair roots (the small bulb at the end of the hair) and place them in a 1.5 mL

microcentrifuge tube.[13]

Add 200 µL of 5% Chelex® 100 suspension and 2 µL of Proteinase K (10 mg/mL).

Vortex for 5-10 seconds.

Incubate at 56°C for 6-8 hours or overnight.

Vortex for 5-10 seconds.

Incubate at 100°C for 8 minutes to inactivate the Proteinase K.

Vortex for 5-10 seconds.

Centrifuge at 12,000 x g for 3 minutes.

Carefully transfer the supernatant to a new, sterile tube.
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General Chelex® 100 DNA Extraction Workflow
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Caption: A generalized workflow for DNA extraction using the Chelex® 100 method.
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Data Presentation: DNA Yield and Purity
The yield and quality of DNA extracted using Chelex® 100 can vary depending on the sample

type and starting material quantity. The resulting DNA is single-stranded and in a crude lysate,

making traditional spectrophotometric purity assessment (A260/A280) less reliable.

Quantification is best performed using methods like qPCR.

Table 2: Comparative DNA Yields from Various Extraction Methods

Sample Type
Chelex® 100 Yield
(ng/µL)

Column-Based Kit
Yield (ng/µL)

Reference

Dried Blood Spots 16.1 1.64 (QIAamp) [15]

Dried Blood Spots ~24.5 (boiling method) ~14.7 (column-based) [15]

Semen
Higher than AutoMate

Express™

Lower than Chelex®

100
[16]

Saliva
Higher than AutoMate

Express™

Lower than Chelex®

100
[16]

Blood
Lower than AutoMate

Express™

Higher than Chelex®

100
[16]

Note: Yields are highly variable and the above data is for comparative purposes. Absolute

yields can be found in the cited literature.

A study comparing Chelex® 100 with a commercial kit (QIAamp® DNA Blood Mini Kit) for DNA

extraction from dried blood spots found that the Chelex® method yielded significantly more

DNA.[17] Specifically, the control Chelex® protocol had an absolute efficiency of 54%,

compared to 9% for the QIAamp® kit.[17] Another study also reported that the Chelex® boiling

method yielded significantly higher DNA concentrations from dried blood spots compared to

several column-based kits.[15] For forensic samples, Chelex® 100 has been shown to be as

efficient or more efficient than traditional phenol-chloroform extraction for semen and small

bloodstains.[9][10][11]

Advantages and Disadvantages
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Table 3: Advantages and Disadvantages of the Chelex® 100 Method

Advantages Disadvantages

Rapid and Simple: Fewer steps compared to

traditional methods.[9][10][11]

Crude Lysate: Contains PCR inhibitors if not

performed carefully.[18]

Cost-Effective: Significantly cheaper than

commercial kits.[1][13]

Single-Stranded DNA: The resulting DNA is

denatured, which may not be suitable for all

downstream applications (though ideal for

PCR).[18]

No Organic Solvents: Avoids the use of

hazardous materials like phenol and chloroform.

[9][10]

Resin Inhibition: Chelex® beads themselves are

potent PCR inhibitors and must be avoided

during supernatant transfer.[18]

Reduced Contamination Risk: Fewer tube

transfers minimize the risk of cross-

contamination.[18]

Not Ideal for Degraded Samples: The harsh

heating step may further degrade already

compromised DNA.[18]

High DNA Yield: Often provides higher yields for

certain sample types compared to other

methods.[15][16][17]

Storage Concerns: The unbuffered DNA

suspension may be less stable over long-term

storage with multiple freeze-thaw cycles.[2][18]

Conclusion
The Chelex® 100 DNA extraction method is a powerful, efficient, and economical tool for

molecular biology research. Its simple workflow and effectiveness with a variety of sample

types make it an invaluable technique, especially for PCR-based analyses. By understanding

the underlying mechanism and adhering to the outlined protocols, even beginners can

successfully isolate high-quality DNA for their research endeavors. Careful attention to

preventing resin carryover is critical for obtaining reliable downstream results.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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